Cas no 61359-67-9 (Phenol,2-[(2-hydroxy-3-nitrophenyl)methyl]-4-[(4-hydroxy-3-nitrophenyl)methyl]-6-nitro-)

• Product Name: Phenol,2-[(2-hydroxy-3-nitrophenyl)methyl]-4-[(4-hydroxy-3-nitrophenyl)methyl]-6-nitro-
• CAS No: 61359-67-9
• MF: C₂₀H₁₅N₃O₉
• MW: 441.347805261612
• CID: 482453
• Update Time: 2024-01-30

Phenol,2-[(2-hydroxy-3-nitrophenyl)methyl]-4-[(4-hydroxy-3-nitrophenyl)methyl]-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[(2-hydroxy-3-nitrophenyl)methyl]-4-[(4-hydroxy-3-nitrophenyl)methyl]-6-nitro-
• Phenol, 2-[(2-hydroxy-3-nitrophenyl)methyl]-4-[(4-hydroxy-3-nitrophenyl)methyl]-6-nitro-

• Inchi： 1S/C20H15N3O9/c24-18-5-4-11(8-16(18)22(29)30)6-12-7-14(20(26)17(9-12)23(31)32)10-13-2-1-3-15(19(13)25)21(27)28/h1-5,7-9,24-26H,6,10H2
• InChI Key： ZODZYCAPQQJNIT-UHFFFAOYSA-N
• SMILES： C1(O)=C([N+]([O-])=O)C=C(CC2=CC=C(O)C([N+]([O-])=O)=C2)C=C1CC1=CC=CC([N+]([O-])=O)=C1O

Computed Properties

• Exact Mass: 441.08085

Experimental Properties

• Density: 1.581±0.06 g/cm3(Predicted)
• Boiling Point: 643.3±50.0 °C(Predicted)
• PSA: 190.11
• pka: 6.92±0.10(Predicted)